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Compound of Interest

Compound Name: Nepsilon-acetyl-L-lysine-d8

Cat. No.: B12428016 Get Quote

Technical Guide: Nε-acetyl-L-lysine-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nε-acetyl-L-lysine-d8, a deuterated

internal standard crucial for the accurate quantification of Nε-acetyl-L-lysine. This document

outlines its physicochemical properties, analytical methodologies for its characterization, its role

in biological pathways, and its application in research.

Certificate of Analysis: Typical Specifications
While a batch-specific Certificate of Analysis (CoA) is provided with each product, the following

tables summarize the typical quantitative data for Nε-acetyl-L-lysine-d8, compiled from various

suppliers.

Table 1: Physicochemical Properties
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Property Specification

Formal Name N6-acetyl-L-lysine-3,3,4,4,5,5,6,6-d8

Molecular Formula C₈H₈D₈N₂O₃

Formula Weight 196.3 g/mol

Appearance White to off-white solid

Solubility
Soluble in 80% Acetic Acid and slightly soluble

in water.

Storage -20°C

Stability ≥ 4 years

Table 2: Analytical Specifications

Analysis Specification Method

Purity (Deuterated Forms) ≥99% (d1-d8) Mass Spectrometry

Assay (Chemical Purity) >98.5%
High-Performance Liquid

Chromatography (HPLC)

Optical Rotation
+21.0° to +23.0° (c=2 in 5N

HCl)
Polarimetry

Biological Significance of Nε-acetyl-L-lysine
Nε-acetyl-L-lysine is a post-translationally modified amino acid that plays a critical role in

various cellular processes.[1][2] Lysine acetylation is a key mechanism in epigenetics,

regulating gene expression through the modification of histones.[2][3] This modification

neutralizes the positive charge of the lysine side chain, which is thought to weaken the

interaction between histones and DNA, allowing for a more open chromatin structure and

facilitating transcription.[3]

The process is dynamically regulated by two families of enzymes: histone acetyltransferases

(HATs) which add the acetyl group from acetyl-CoA, and histone deacetylases (HDACs) which
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remove it.[2] Beyond histones, acetylation of non-histone proteins is also widespread, affecting

their stability, localization, and interaction with other proteins.[2] This modification is integral to

cellular signaling, metabolism, and homeostasis.[4]

Experimental Protocols
Nε-acetyl-L-lysine-d8 is primarily used as an internal standard for the accurate quantification of

its endogenous, non-labeled counterpart, Nε-acetyl-L-lysine, in various biological samples

using mass spectrometry-based methods.[5][6]

Quantification of Nε-acetyl-L-lysine in Biological
Samples using LC-MS/MS
Objective: To accurately measure the concentration of Nε-acetyl-L-lysine in a biological matrix

(e.g., plasma, cell lysate).

Materials:

Nε-acetyl-L-lysine-d8 (Internal Standard)

Nε-acetyl-L-lysine (Analyte Standard)

Biological Sample

Protein Precipitation Agent (e.g., Acetonitrile with 0.1% Formic Acid)

LC-MS/MS System

Procedure:

Sample Preparation:

Thaw biological samples on ice.

To 100 µL of the sample, add a known concentration of Nε-acetyl-L-lysine-d8 internal

standard.

Precipitate proteins by adding 400 µL of ice-cold acetonitrile with 0.1% formic acid.
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Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the sample in 100 µL of the initial mobile phase.

LC-MS/MS Analysis:

Inject the reconstituted sample into the LC-MS/MS system.

Separate the analyte from other sample components using a suitable C18 liquid

chromatography column with a gradient of water and acetonitrile, both containing 0.1%

formic acid.

Detect and quantify the analyte and the internal standard using multiple reaction

monitoring (MRM) mode on a triple quadrupole mass spectrometer. The MRM transitions

would be specific for Nε-acetyl-L-lysine and Nε-acetyl-L-lysine-d8.

Data Analysis:

Create a calibration curve using known concentrations of the Nε-acetyl-L-lysine standard.

Calculate the ratio of the peak area of the analyte to the peak area of the internal

standard.

Determine the concentration of Nε-acetyl-L-lysine in the biological sample by interpolating

from the standard curve.
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Caption: Dynamic regulation of lysine acetylation and its impact on gene expression.

LC-MS/MS Quantification Workflow
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Caption: Workflow for quantifying Nε-acetyl-L-lysine using a deuterated internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12428016?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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